![molecular formula C6H9Cl2N3O B2691910 2-Chloro-N-(1-methylpyrazol-4-yl)acetamide;hydrochloride CAS No. 2416233-55-9](/img/structure/B2691910.png)
2-Chloro-N-(1-methylpyrazol-4-yl)acetamide;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-Chloro-N-(1-methylpyrazol-4-yl)acetamide;hydrochloride is a chemical compound used in scientific research. It has a molecular weight of 173.6 g/mol . Its IUPAC name is 2-chloro-N-(1-methyl-1H-pyrazol-4-yl)acetamide .
Molecular Structure Analysis
The InChI code for this compound is1S/C6H8ClN3O/c1-10-4-5(3-8-10)9-6(11)2-7/h3-4H,2H2,1H3,(H,9,11)
. This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
This compound is a colorless solid . It has a characteristic odor and is readily soluble in water . The compound should be stored in a refrigerated environment .Scientific Research Applications
Comparative Metabolism of Chloroacetamide Herbicides
Chloroacetamide herbicides, including acetochlor and metolachlor, undergo complex metabolic activation pathways leading to DNA-reactive products, with metabolism differences observed between human and rat liver microsomes. This research is crucial for understanding the environmental and health implications of chloroacetamide herbicide exposure and their potential carcinogenic properties (Coleman et al., 2000).
Synthetic Applications
Chloroacetamide derivatives have been synthesized for various applications, including the creation of pyrazole, thiazole, pyridine, and thiadiazole derivatives. These compounds have potential applications in materials science and as intermediates for further chemical syntheses (Raslan, Sayed, & Khalil, 2016).
Green Synthesis Approaches
Efforts in green chemistry have led to the development of environmental-friendly syntheses of potential analgesic and antipyretic compounds, showcasing the role of chloroacetamide derivatives in pharmaceutical development while emphasizing sustainability (Reddy, Ramana Reddy, & Dubey, 2014).
Molecular Structure and Properties
Research on the molecular structure and properties of chloroacetamide derivatives, such as their hydrogen bonding patterns and crystal structures, contributes to our understanding of their chemical behavior and potential for application in crystal engineering and design (Helliwell et al., 2011).
properties
IUPAC Name |
2-chloro-N-(1-methylpyrazol-4-yl)acetamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8ClN3O.ClH/c1-10-4-5(3-8-10)9-6(11)2-7;/h3-4H,2H2,1H3,(H,9,11);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLEHEVOPLNGWAG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)NC(=O)CCl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9Cl2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.06 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.